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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of 1,3-Bis(3-
aminophenoxy)benzene, a diamine intermediate compound. It is utilized as a raw material in

organic synthesis and as a monomer in the production of polymers such as polyimides and

polyurethane coatings.[1][2]

Physicochemical Data
The fundamental molecular characteristics of 1,3-Bis(3-aminophenoxy)benzene are

summarized below.
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Property Value

Molecular Formula C18H16N2O2[2][3][4][5]

Molecular Weight 292.33 g/mol [2][3][4][6]

CAS Number 10526-07-5[2][3]

Appearance
White to light yellow to light orange

powder/crystal[1]

Melting Point 108 °C[2]

Boiling Point 479.9 °C at 760 mmHg

Solubility
Slightly soluble in methanol, insoluble in

water[1][2]

Experimental Protocols and Visualizations
Detailed experimental protocols for specific applications, such as the synthesis of polyimides or

polyurethane coatings, are beyond the scope of this document. Similarly, as this guide focuses

on the intrinsic properties of a single chemical compound, signaling pathway diagrams are not

applicable.

For researchers interested in the synthesis of 1,3-Bis(3-aminophenoxy)benzene itself, a

common method involves the hydrogenation of 1,3-bis(3-nitrophenoxy)benzene using a

palladium-on-carbon catalyst.[3]

Below is a logical workflow representing the role of 1,3-Bis(3-aminophenoxy)benzene as a

monomer in polymerization.
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Caption: Logical workflow of polymerization using 1,3-Bis(3-aminophenoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075826#1-3-bis-3-aminophenoxy-benzene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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